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Compound of Interest

Compound Name: Liothyronine-13C9,15N

Cat. No.: B15140456 Get Quote

This technical guide is intended for researchers, scientists, and drug development

professionals interested in the procurement and application of high-purity, isotopically labeled

Liothyronine-¹³C₉,¹⁵N. This stable isotope-labeled compound is a critical tool for quantitative

analysis of liothyronine (T3), a potent thyroid hormone, in various biological matrices. Its use as

an internal standard in mass spectrometry-based assays ensures high accuracy and precision,

which is essential for pharmacokinetic studies, clinical diagnostics, and metabolic research.

Commercial Suppliers and Product Specifications
Several commercial suppliers offer high-purity Liothyronine-¹³C₉,¹⁵N for research purposes.

While specific batch purity and isotopic enrichment are typically detailed in the Certificate of

Analysis provided upon purchase, the following suppliers consistently list this product.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Available
Quantities

MedChemEx

press

Liothyronine-

¹³C₉,¹⁵N

1213569-04-

0

C₆¹³C₉H₁₂I₃¹⁵

NO₄
660.9 1 mg

Pharmaffiliate

s

Liothyronine-

[13C9,15N]

1213569-04-

0

C₆¹³C₉H₁₂I₃¹⁵

NO₄
660.9 Enquire

Sinco

Pharmachem

Inc.

Liothyronine-

15N-13C9

1213569-04-

0

C₆¹³CH₁₂I₃¹⁵N

O₄
660.87

10mg/vial,

25mg/vial,

50mg/vial

Simson

Pharma

Limited

rac-

Liothyronine-

15N-13C9

3130-96-9 Not Specified Not Specified Enquire

Aquigen Bio

Sciences

Liothyronine-

[13C9,15N]

1213569-04-

0

C₆¹³C₉H₁₂I₃¹⁵

NO₄
660.9 Enquire

Note: The product from Simson Pharma Limited is listed as a racemic mixture.

The Role of Liothyronine in Cellular Signaling
Liothyronine (T3) is the most active form of thyroid hormone and plays a crucial role in

regulating metabolism, growth, and development. It exerts its effects by binding to thyroid

hormone receptors (TRs), which are nuclear receptors that function as ligand-activated

transcription factors. The binding of T3 to TRs leads to a conformational change in the receptor,

which then modulates the transcription of target genes. This signaling pathway is fundamental

to numerous physiological processes.
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Figure 1: Simplified Thyroid Hormone Signaling Pathway.

Experimental Protocols: Quantification of
Liothyronine in Human Serum using LC-ESI-MS/MS
The following is a detailed protocol for the simultaneous determination of levothyroxine (T4)

and liothyronine (T3) in human serum using Liothyronine-¹³C₉,¹⁵N as an internal standard. This

method is adapted from a published bioanalytical procedure.[1]

1. Preparation of Stock and Working Solutions:

Internal Standard Stock Solution: Prepare a stock solution of Liothyronine-¹³C₉,¹⁵N at a

concentration of 0.250 mg/mL in methanol.

Intermediate Internal Standard Solution: Mix 0.08 mL of the Liothyronine-¹³C₉,¹⁵N stock

solution in 50 mL of methanol to achieve a concentration of 400 ng/mL.
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Mixed Internal Standard Dilution: Mix 2.5 mL of the intermediate internal standard solution

with 50 mL of methanol to achieve a final concentration of 20 ng/mL for Liothyronine-

¹³C₉,¹⁵N.

2. Sample Preparation and Extraction:

To a 0.1 mL spiked serum sample, add the mixed internal standard solution.

Add 750 µL of 0.1% formic acid (as a buffering agent) to the sample.

Vortex the sample using a digital pulse mixer.

Centrifuge the samples for 10 minutes at 4,000 rpm at a temperature of 10°C.

Load the samples onto Strata-X reverse phase 30 mg/mL extraction cartridges on a positive

pressure processor.

Wash the cartridges with water.

Elute the analytes with methanol.

Dry the eluted samples under a stream of inert nitrogen gas at 40°C ± 5°C.

Reconstitute the dried extract for analysis.

3. LC-MS/MS Analysis:

Instrumentation: A UHPLC system coupled with an ESI-MS/MS detector.

Mass Transitions: The mass transition for Liothyronine-¹³C₉,¹⁵N is 661.60 → 614.65.[1]

Data Acquisition and Processing: Use appropriate software for data collection and

processing.
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Figure 2: Workflow for Serum Sample Preparation and Analysis.
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Conclusion
High-purity Liothyronine-¹³C₉,¹⁵N is an indispensable tool for the accurate quantification of

liothyronine in biological samples. Its use as an internal standard in LC-MS/MS methods

minimizes analytical variability and enhances the reliability of experimental data. The

commercial availability of this compound from multiple suppliers facilitates its integration into

research and development workflows. The provided experimental protocol offers a robust

starting point for the development of sensitive and specific bioanalytical assays for thyroid

hormone research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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